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Compound of Interest

Compound Name: 4-Methylphenethylamine

Cat. No.: B144676

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct experimental data on the pharmacokinetics and metabolism of 4-
Methylphenethylamine (4-MPEA) is available in the public domain. This guide synthesizes
information from structurally related compounds to provide a comprehensive overview and a
framework for future research.

Introduction

4-Methylphenethylamine (4-MPEA) is a substituted phenethylamine and a positional isomer
of amphetamine.[1] It is recognized as an agonist of the human trace amine-associated
receptor 1 (TAAR1) and an inhibitor of the cytochrome P450 enzymes CYP1A2 and CYP2A6.
[1] As a member of the phenethylamine class, which includes neurotransmitters and
psychoactive compounds, understanding the pharmacokinetic and metabolic profile of 4-MPEA
is crucial for evaluating its therapeutic potential and safety profile. This technical guide provides
an in-depth overview of the predicted absorption, distribution, metabolism, and excretion
(ADME) of 4-MPEA, based on data from analogous compounds. It also outlines detailed
experimental protocols for its comprehensive in vitro and in vivo characterization.

Pharmacodynamics: Mechanism of Action

The primary pharmacological target of 4-MPEA is the Trace Amine-Associated Receptor 1
(TAAR1), a G protein-coupled receptor (GPCR) that modulates monoaminergic
neurotransmission.[1][2]
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TAAR1 Agonism and Downstream Signaling

Activation of TAAR1 by agonists like 4-MPEA initiates a signaling cascade involving the
coupling to Gs and Gq proteins. This leads to the activation of adenylyl cyclase and
subsequent accumulation of cyclic AMP (cAMP).[3][4] This, in turn, activates Protein Kinase A
(PKA) and Protein Kinase C (PKC), which can modulate the activity of various downstream
targets, including the extracellular signal-regulated kinase (ERK) pathway.[5][6][7] TAAR1
signaling can influence the activity of dopamine, serotonin, and norepinephrine systems,
suggesting its role in mood, cognition, and reward pathways.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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